Cas no 60903-17-5 (3-Chloroimidazo[1,2-b]pyridazine)

3-Chloroimidazo[1,2-b]pyridazine is a heterocyclic compound featuring a chloro-substituted imidazo[1,2-b]pyridazine core structure. This scaffold is of significant interest in pharmaceutical and agrochemical research due to its versatility as a building block in synthetic chemistry. The chloro group at the 3-position enhances reactivity, enabling further functionalization through cross-coupling or nucleophilic substitution reactions. Its fused bicyclic system contributes to structural rigidity, which can improve binding affinity in medicinal chemistry applications. The compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity grades are available to ensure reproducibility in research and industrial processes.

3-Chloroimidazo[1,2-b]pyridazine structure

60903-17-5 structure

Product Name:3-Chloroimidazo[1,2-b]pyridazine

CAS No:60903-17-5

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD30723601

CID:4743532

PubChem ID:129670444

Update Time:2026-02-25

3-Chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Chloroimidazo[1,2-b]pyridazine
- ClC1=CN=C2N1N=CC=C2
- 3-chloro-imidazo(1,2-b)pyridazine
- EN300-6736953
- 60903-17-5
- F77645
- MDL： MFCD30723601
- Inchi： 1S/C6H4ClN3/c7-5-4-8-6-2-1-3-9-10(5)6/h1-4H
- InChI Key： RHVCDONPSCKEMJ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C=CC=NN21

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
XLogP3: 1.3

3-Chloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A446065-50mg	3-Chloroimidazo[1,2-b]pyridazine	60903-17-5	98%	50mg	$178.0	2025-02-21
Ambeed	A446065-100mg	3-Chloroimidazo[1,2-b]pyridazine	60903-17-5	98%	100mg	$303.0	2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R160913-50mg	3-Chloroimidazo[1,2-b]pyridazine	60903-17-5	95%	50mg	￥932	2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R160913-100mg	3-Chloroimidazo[1,2-b]pyridazine	60903-17-5	95%	100mg	￥1584	2023-09-08
AstaTech	F77645-50/MG	3-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	60903-17-5	95%	50mg	$137	2023-09-18
AstaTech	F77645-100/MG	3-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	60903-17-5	95%	100mg	$233	2023-09-18
Enamine	EN300-6736953-0.05g	3-chloroimidazo[1,2-b]pyridazine	60903-17-5	95.0%	0.05g	$162.0	2025-03-13
Enamine	EN300-6736953-0.1g	3-chloroimidazo[1,2-b]pyridazine	60903-17-5	95.0%	0.1g	$241.0	2025-03-13
Enamine	EN300-6736953-0.25g	3-chloroimidazo[1,2-b]pyridazine	60903-17-5	95.0%	0.25g	$347.0	2025-03-13
Enamine	EN300-6736953-0.5g	3-chloroimidazo[1,2-b]pyridazine	60903-17-5	95.0%	0.5g	$546.0	2025-03-13